Cas no 179914-06-8 (1,2-Ethanediol, 1-(4-bromophenyl)-, (1R)-)

• Product Name: 1,2-Ethanediol, 1-(4-bromophenyl)-, (1R)-
• CAS No: 179914-06-8
• MF: C₈H₉BrO₂
• MW: 217.059861898422
• CID: 1370654
• PubChem ID: 11816785
• Update Time: 2025-07-10

1,2-Ethanediol, 1-(4-bromophenyl)-, (1R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol, 1-(4-bromophenyl)-, (1R)-
• SCHEMBL1306565
• (1R)-1-(4-bromophenyl)ethane-1,2-diol
• CS-0127775
• EN300-6733068
• AT17408
• (R)-1-(4-Bromophenyl)ethane-1,2-diol
• ZDPJGAWPRHNQHI-QMMMGPOBSA-N
• 179914-06-8

• Inchi： 1S/C8H9BrO2/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4,8,10-11H,5H2/t8-/m0/s1
• InChI Key： ZDPJGAWPRHNQHI-QMMMGPOBSA-N
• SMILES： BrC1C=CC(=CC=1)[C@H](CO)O

Computed Properties

• Exact Mass: 215.97857
• Monoisotopic Mass: 215.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1,2-Ethanediol, 1-(4-bromophenyl)-, (1R)-

Recent Advances in the Study of 1,2-Ethanediol, 1-(4-bromophenyl)-, (1R)- (CAS: 179914-06-8)

The compound 1,2-Ethanediol, 1-(4-bromophenyl)-, (1R)- (CAS: 179914-06-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral diol derivative, characterized by its 4-bromophenyl substituent and (1R)-configuration, has shown promising potential in various applications, including drug synthesis, asymmetric catalysis, and as a building block for bioactive molecules. Recent studies have focused on its synthesis, stereochemical properties, and biological activities, shedding light on its utility in medicinal chemistry.

One of the key advancements in the synthesis of 1,2-Ethanediol, 1-(4-bromophenyl)-, (1R)- involves the use of enantioselective catalytic methods. A 2023 study published in the Journal of Organic Chemistry demonstrated an efficient asymmetric hydrogenation approach to produce this compound with high enantiomeric excess (ee > 98%). The researchers employed a chiral ruthenium catalyst, which not only improved the yield but also reduced the environmental impact compared to traditional methods. This breakthrough has significant implications for the scalable production of this compound for pharmaceutical applications.

In addition to its synthetic utility, 1,2-Ethanediol, 1-(4-bromophenyl)-, (1R)- has been investigated for its biological activities. A recent Bioorganic & Medicinal Chemistry study highlighted its role as a precursor in the synthesis of novel kinase inhibitors. The bromophenyl moiety was found to enhance binding affinity to specific kinase targets, making it a valuable scaffold for developing anticancer agents. Molecular docking studies revealed that the (1R)-configuration is critical for optimal interaction with the ATP-binding site of the target kinases, underscoring the importance of stereochemistry in drug design.

Further research has explored the compound's potential in neurodegenerative diseases. A 2024 preprint on bioRxiv reported that derivatives of 1,2-Ethanediol, 1-(4-bromophenyl)-, (1R)- exhibited neuroprotective effects in in vitro models of Parkinson's disease. The study attributed these effects to the compound's ability to modulate oxidative stress pathways and inhibit α-synuclein aggregation. These findings suggest a promising avenue for developing therapeutics targeting protein misfolding disorders.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 1,2-Ethanediol, 1-(4-bromophenyl)-, (1R)- and its derivatives. Recent pharmacokinetic studies have identified issues related to metabolic stability and bioavailability, prompting researchers to explore structural modifications. For instance, a 2023 European Journal of Medicinal Chemistry article proposed the introduction of fluorine atoms to improve metabolic resistance while retaining biological activity.

In conclusion, 1,2-Ethanediol, 1-(4-bromophenyl)-, (1R)- (CAS: 179914-06-8) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Recent studies have advanced its synthesis, elucidated its biological mechanisms, and expanded its applications in drug discovery. Future research should focus on addressing pharmacokinetic limitations and exploring its potential in other therapeutic areas, such as infectious diseases and inflammation.